Cas no 83420-57-9 (4-(4-Ethynylphenyl)pyridine)

• Product Name: 4-(4-Ethynylphenyl)pyridine
• CAS No: 83420-57-9
• MF: C₁₃H₉N
• MW: 179.217262983322
• MDL: MFCD30484439
• CID: 4763166
• PubChem ID: 87070547
• Update Time: 2025-07-25

4-(4-Ethynylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethynylphenyl)pyridine
• Pyridine, 4-(4-ethynylphenyl)-
• 4-(4-Ethynylphenyl)pyridine (ACI)
• SCHEMBL140223
• AS-84855
• AKOS040815740
• CS-0147311
• E81911
• F2167-5104
• 83420-57-9
• A1-27635
• 4-(4-Ethynylphenyl)pyridine

• MDL： MFCD30484439
• Inchi： 1S/C13H9N/c1-2-11-3-5-12(6-4-11)13-7-9-14-10-8-13/h1,3-10H
• InChI Key： SRTDAMGILHTMNG-UHFFFAOYSA-N
• SMILES： C#CC1C=CC(C2C=CN=CC=2)=CC=1

Computed Properties

• Exact Mass: 179.073499291g/mol
• Monoisotopic Mass: 179.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(4-Ethynylphenyl)pyridine

Comprehensive Overview of 4-(4-Ethynylphenyl)pyridine (CAS No. 83420-57-9): Properties, Applications, and Industry Trends

4-(4-Ethynylphenyl)pyridine (CAS No. 83420-57-9) is a versatile organic compound that has garnered significant attention in the fields of materials science, pharmaceutical research, and organic electronics. This compound, characterized by its unique molecular structure combining an ethynylphenyl group with a pyridine ring, exhibits remarkable properties that make it valuable for advanced applications. Its CAS number 83420-57-9 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial workflows.

In recent years, the demand for high-performance organic materials has surged, driven by innovations in flexible electronics, OLED technology, and catalysis. 4-(4-Ethynylphenyl)pyridine is frequently explored as a building block for conjugated polymers and small-molecule semiconductors, owing to its ability to facilitate π-electron delocalization. Researchers often search for "pyridine derivatives in OLEDs" or "ethynylphenyl compounds for catalysis," reflecting its relevance in cutting-edge applications.

The synthesis of 4-(4-Ethynylphenyl)pyridine typically involves Sonogashira coupling or palladium-catalyzed reactions, methods widely discussed in academic literature. Its molecular weight (211.24 g/mol) and solubility in common organic solvents like THF and dichloromethane make it adaptable for lab-scale and industrial processes. Notably, its thermal stability and photophysical properties align with the growing interest in "heat-resistant organic materials" and "luminescent compounds," as evidenced by search trends.

Beyond electronics, 4-(4-Ethynylphenyl)pyridine is investigated for its potential in medicinal chemistry. The pyridine moiety is a common pharmacophore, and modifications to its structure can yield compounds with bioactive properties. Queries such as "pyridine-based drug discovery" or "ethynylphenyl in kinase inhibitors" highlight its interdisciplinary appeal. However, rigorous toxicity studies and regulatory compliance remain essential before biomedical adoption.

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Environmental and sustainability considerations are increasingly shaping chemical research. 4-(4-Ethynylphenyl)pyridine is no exception, with studies exploring green synthesis routes and biodegradability. Topics like "eco-friendly pyridine derivatives" or "catalysis with reduced waste" resonate with global trends toward green chemistry.

In summary, 4-(4-Ethynylphenyl)pyridine (CAS No. 83420-57-9) stands at the intersection of multiple scientific frontiers. Its applications span advanced materials, drug development, and sustainable chemistry, making it a compound of enduring interest. As industries prioritize innovation and efficiency, this molecule's role is poised to expand, supported by ongoing research and evolving market demands.